Cas no 42293-38-9 (Benzoyl chloride,4-hydroxy-3,5-dimethyl-)
42293-38-9 structure
Product Name:Benzoyl chloride,4-hydroxy-3,5-dimethyl-
CAS No:42293-38-9
MF:C9H9ClO2
MW:184.619561910629
CID:325053
PubChem ID:21554712
Update Time:2025-04-19
Benzoyl chloride,4-hydroxy-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,4-hydroxy-3,5-dimethyl-
- 4-hydroxy-3,5-dimethylbenzoyl chloride
- Benzoyl chloride, 4-hydroxy-3,5-dimethyl- (9CI)
- DTXSID90615829
- SCHEMBL11807871
- 42293-38-9
-
- Inchi: 1S/C9H9ClO2/c1-5-3-7(9(10)12)4-6(2)8(5)11/h3-4,11H,1-2H3
- InChI Key: CGGXEGKLCZAVQF-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C)C(=C(C)C=1)O)=O
Computed Properties
- Exact Mass: 184.0291072g/mol
- Monoisotopic Mass: 184.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3Ų
Benzoyl chloride,4-hydroxy-3,5-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014546-250mg |
3,5-Dimethyl-4-hydroxybenzoyl chloride |
42293-38-9 | 97% | 250mg |
$475.20 | 2023-09-01 | |
| Alichem | A010014546-500mg |
3,5-Dimethyl-4-hydroxybenzoyl chloride |
42293-38-9 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A010014546-1g |
3,5-Dimethyl-4-hydroxybenzoyl chloride |
42293-38-9 | 97% | 1g |
$1534.70 | 2023-09-01 |
Benzoyl chloride,4-hydroxy-3,5-dimethyl- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
42293-38-9 (Benzoyl chloride,4-hydroxy-3,5-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent